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Compound of Interest

Compound Name: (5-Bromo-2-iodophenyl)methanol

Cat. No.: B171483

Technical Guide: (5-Bromo-2-
iIodophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analysis of (5-Bromo-2-iodophenyl)methanol, a key intermediate in various synthetic
applications.

Core Molecular Data

The fundamental molecular properties of (5-Bromo-2-iodophenyl)methanol are summarized
in the table below for easy reference.

Property Value

Molecular Formula C7H6BrIO[1]
Molecular Weight 312.93 g/mol [1][2]
CAS Number 199786-58-8[2]

Synthesis and Purification Protocol

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b171483?utm_src=pdf-interest
https://www.benchchem.com/product/b171483?utm_src=pdf-body
https://www.benchchem.com/product/b171483?utm_src=pdf-body
https://pubchemlite.lcsb.uni.lu/e/compound/15339730
https://pubchemlite.lcsb.uni.lu/e/compound/15339730
https://www.sigmaaldrich.com/GB/en/substance/bbe5bromo2iodophenylmethanol31293199786588
https://www.sigmaaldrich.com/GB/en/substance/bbe5bromo2iodophenylmethanol31293199786588
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A representative protocol for the synthesis of a structurally similar isomer, 5-iodo-2-
bromobenzyl alcohol, is detailed below. This can serve as a foundational method for the
synthesis of (5-Bromo-2-iodophenyl)methanol, with the understanding that optimization may
be required.

Synthesis of 5-iodo-2-bromobenzyl alcohol

This synthesis involves the reduction of the corresponding benzoyl chloride.

Materials:

¢ 5-iodo-2-bromo-benzoyl chloride

o Ethanol

e Sodium borohydride

e Hydrochloric acid

o Ethyl acetate

e n-Hexane

e Water

Procedure:

Dissolve 5-iodo-2-bromo-benzoyl chloride in ethanol.

 In a controlled environment, add sodium borohydride to the solution in batches, maintaining
the reaction temperature between 0-10°C.

 Allow the reaction to proceed for 5-20 hours, monitoring its completion using Thin Layer
Chromatography (TLC).

o Upon completion, adjust the pH of the solution to 5-6 with hydrochloric acid.

o Add water to the reaction mixture.
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Remove the ethanol via distillation.

Extract the product into ethyl acetate.

Concentrate the ethyl acetate solution.

Add n-hexane to the concentrated solution and heat to reflux.

Cool the solution to induce crystallization of the final product.
Purification:

The crude product can be purified by recrystallization using a mixed solvent system of ethyl
acetate and n-hexane.

Analytical Methodologies

For the characterization and purity assessment of (5-Bromo-2-iodophenyl)methanol and
related compounds, the following analytical techniques are recommended:

o Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is a robust
method for determining the purity of the compound.

e Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): This technique offers
high sensitivity and selectivity, making it ideal for quantitative analysis, especially in complex
mixtures.

Experimental Workflow

The following diagram illustrates the logical workflow from synthesis to analysis of (5-Bromo-2-
iodophenyl)methanol.
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Caption: Workflow for the synthesis, purification, and analysis of (5-Bromo-2-
iodophenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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